Cas no 327-57-1 (L-Norleucine)
L-Norleucine is a non-proteinogenic amino acid with the molecular formula C₆H₁₃NO₂, often used as a reference standard in amino acid analysis due to its structural similarity to leucine and isoleucine. It serves as a valuable tool in metabolic studies, particularly in research involving branched-chain amino acid metabolism and protein synthesis. L-Norleucine is also employed in peptide synthesis as a building block to introduce hydrophobic modifications. Its high purity and stability make it suitable for analytical applications, including mass spectrometry and chromatography. Additionally, it finds use in studying amino acid transport mechanisms and enzyme specificity in biochemical research.
L-Norleucine structure
Product Name:L-Norleucine
CAS No:327-57-1
MF:C6H13NO2
MW:131.172921895981
MDL:MFCD00064423
CID:36862
PubChem ID:24897796
Update Time:2025-06-08
L-Norleucine Chemical and Physical Properties
Names and Identifiers
-
- L-Norleucine
- 2-AMINOHEXANOIC ACID
- alpha-aminocaproic acidH-ACPO(2)-OH
- H-AHX(2)-OH
- H-L-2-AMINOCAPROIC ACID
- H-L-NHCH[CH3(CH2)3]-COOH
- H-L-NLE-OH
- H-L-NORLEUCINE
- H-NLE-OH
- L-2-AMINO-CAPROIC ACID
- L-2-AMINOHEXANOIC ACID
- L-A-AMINO-N-CAPROIC ACID
- L-ALPHA-AMINOCAPROIC ACID
- L-ALPHA-AMINO-N-CAPROIC ACID
- L-(+)-NORLEUCINE
- N-NORLEUCINE
- NORLEUCINE
- NORLEUCINE, L-
- RARECHEM EM WB 0162
- alpha-Aminocaproic acid
- Hexanoic acid, 2-amino-, (S)-
- NORLEUCINE, L-(AMINOCAPROIC ACID)(RG)
- (S)-2-Aminohexanoic acid
- (S)-Norleucine
- 2-Aminocaproic acid
- Caprine
- Glycoleucine
- L(+)-Norleucine
- n-C4H9CH(NH2)COOH
- NSC 10378
- α-Aminocaproic acid
- (S)-(+)-2-Aminohexanoic acid
- (S)-2-Aminocaproic acid
- CHEBI:18347
- J-300345
- AKOS006240047
- NORLEUCINE [MI]
- H-Nle-OH L-Norleucine
- AM82584
- AC-22372
- DB15458
- N-8800
- (S)-Aminohexanoic acid
- CHEMBL292439
- 327-57-1
- MFCD00064423
- FD3031
- NS00074199
- HY-Y0017
- C01933
- N6877_SIGMA
- EN300-134822
- NSC-10378
- (S)-Aminohexanoate
- EINECS 206-321-4
- Q415428
- 2S-amino-hexanoic acid
- (S)-2-amino-Hexanoate
- (S)-2-aminohexanoate
- 496-90-2
- L-Aminohexanoate
- 2-Aminohexanoate
- L-Norleucine, >=98% (TLC)
- CS-W020710
- 2-amino-hexanoic acid
- (S)-2-aminohexanoicacid
- LMFA01100042
- N0303
- BRN 1721750
- L-2-Aminohexanoate
- (S)-2-amino-Hexanoic acid
- A827805
- L-Aminohexanoic acid
- SCHEMBL8393
- DTXSID70883362
- (2S)-2-aminohexanoic acid
- Z1203162297
- L-Norleucine, suitable for amino acid analysis, BioReagent
- B9CD20C9-2708-47D2-BEF1-0BA8BB0628AC
- M03242
- (S)-()-2-Aminohexanoic acid
- 832C8OV84S
- Norleucine (VAN)
- bmse000411
- UNII-832C8OV84S
- 2-Aminocaproate
- .alpha.-Aminocaproic acid
- 4-04-00-02686 (Beilstein Handbook Reference)
- AS-13136
- NLE
- hexanoic acid, 2-amino-
- S-2-aminohexanoic acid
- 206-321-4
- L-2-Aminohexanoic acid; (S)-2-Aminocaproic acid
- DTXCID201022899
- (2S)-2-azaniumylhexanoate
- FN46957
-
- MDL： MFCD00064423
- Inchi： 1S/C6H13NO2/c1-2-3-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
- InChI Key： LRQKBLKVPFOOQJ-YFKPBYRVSA-N
- SMILES： OC([C@H](CCCC)N)=O
- BRN： 1721750
Computed Properties
- Exact Mass: 131.09469
- Monoisotopic Mass: 131.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Color/Form: DL body
- Density: 1.1720 (estimate)
- Melting Point: >300 °C (lit.)
- Flash Point: 275 °C
- Refractive Index: 23 ° (C=5, 5mol/L HCl)
- Solubility: 1.6 g/100 mL (23°C)
- Water Partition Coefficient: 1.6 g/100 mL (23 ºC)
- PSA: 63.32
- LogP: 1.28880
- Solubility: DL body
- Merck: 6706
- pka: 2.335(at 25℃)
- Specific Rotation: 22 º (c=2, 6N HCl)
- Sublimation Point: 275 ºC
L-Norleucine Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 43
- Safety Instruction： 36/37
- RTECS：RC6308000
-
Hazardous Material Identification：
- Risk Phrases：R43
- Safety Term：S22;S24/25
- TSCA：Yes
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
L-Norleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0303-5G |
L-Norleucine |
327-57-1 | >99.0%(T) | 5g |
¥490.00 | 2024-04-16 | |
| TRC | N712000-100mg |
L-Norleucine |
327-57-1 | 100mg |
$ 63.00 | 2023-09-06 | ||
| TRC | N712000-250mg |
L-Norleucine |
327-57-1 | 250mg |
$ 74.00 | 2023-09-06 | ||
| TRC | N712000-1g |
L-Norleucine |
327-57-1 | 1g |
$ 85.00 | 2023-09-06 | ||
| TRC | N712000-2.5g |
L-Norleucine |
327-57-1 | 2.5g |
$119.00 | 2023-05-17 | ||
| TRC | N712000-5g |
L-Norleucine |
327-57-1 | 5g |
$155.00 | 2023-05-17 | ||
| TRC | N712000-10g |
L-Norleucine |
327-57-1 | 10g |
$276.00 | 2023-05-17 | ||
| abcr | AB177063-1 g |
L-Norleucine, 95% (H-L-Nle-OH); . |
327-57-1 | 95% | 1g |
€61.80 | 2023-06-23 | |
| abcr | AB177063-5 g |
L-Norleucine, 95% (H-L-Nle-OH); . |
327-57-1 | 95% | 5g |
€69.90 | 2023-06-23 | |
| abcr | AB177063-25 g |
L-Norleucine, 95% (H-L-Nle-OH); . |
327-57-1 | 95% | 25g |
€103.90 | 2023-06-23 |
L-Norleucine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:327-57-1)L-Norleucine
Order Number:sfd14981
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
(CAS:327-57-1)L-Norleucine
Order Number:CRN0103
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:1197063825@qq.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:327-57-1)L-Norleucine, ≥ 99.0%
Order Number:LE14903
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com
L-Norleucine Related Literature
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1. General method for the asymmetric synthesis of α-amino acids via alkylation of the chiral nickel(II) Schiff base complexes of glycine and alanineYuri. N. Belokon,Vladimir I. Bakhmutov,Nina I. Chernoglazova,Konstantin A. Kochetkov,Sergei V. Vitt,Natalia S. Garbalinskaya,Vasili M. Belikov J. Chem. Soc. Perkin Trans. 1 1988 305
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2. High diastereoselection in the aldol reaction of the bistrimethylsilyl enol ether of methyl acetoacetate with 2-benzyloxyhexanal: synthesis of (–)-pestalotinHisahiro Hagiwara,Katsuhiko Kimura,Hisashi Uda J. Chem. Soc. Perkin Trans. 1 1992 693
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Alexander Dennig,Somayyeh Gandomkar,Emmanuel Cigan,Tamara C. Reiter,Thomas Haas,Mélanie Hall,Kurt Faber Org. Biomol. Chem. 2018 16 8030
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Philipp Ectors,Patrick Duchstein,Dirk Zahn CrystEngComm 2015 17 6884
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Qi Zhang,Dian Zhong,Yuan-Yuan Ren,Zi-kuan Meng,Ronald B. Pegg,Geng Zhong Food Funct. 2021 12 3044
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